Cas no 179898-86-3 (Quinoline, 1,2,3,4-tetrahydro-3,3-dimethyl-7-nitro-)

Quinoline, 1,2,3,4-tetrahydro-3,3-dimethyl-7-nitro- structure
179898-86-3 structure
Product Name:Quinoline, 1,2,3,4-tetrahydro-3,3-dimethyl-7-nitro-
CAS No:179898-86-3
MF:C11H14N2O2
MW:206.241062641144
CID:1370690
Update Time:2024-08-16

Quinoline, 1,2,3,4-tetrahydro-3,3-dimethyl-7-nitro- Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 1,2,3,4-tetrahydro-3,3-dimethyl-7-nitro-
    • Inchi: 1S/C11H14N2O2/c1-11(2)6-8-3-4-9(13(14)15)5-10(8)12-7-11/h3-5,12H,6-7H2,1-2H3
    • InChI Key: ATHOUIIZDUZMNO-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=CC([N+]([O-])=O)=C2)CC(C)(C)C1

Computed Properties

  • Exact Mass: 206.10562

Experimental Properties

  • Density: 1.129±0.06 g/cm3(Predicted)
  • Boiling Point: 324.7±31.0 °C(Predicted)
  • PSA: 55.17
  • pka: 3.52±0.40(Predicted)
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